Cas no 90945-03-2 (2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol)

2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol is a chiral amino alcohol derivative characterized by its 4-chlorophenyl and hydroxyethylamine functional groups. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of adrenergic receptor ligands or other bioactive molecules. Its structural features, including a secondary amine and a hydroxyl group, provide versatility for further chemical modifications, such as reductive amination or esterification. The presence of the 4-chlorophenyl moiety may enhance lipophilicity, influencing binding affinity in target applications. The compound's well-defined stereochemistry (if specified) is critical for enantioselective synthesis. Suitable for research-scale applications, it should be handled under controlled conditions due to its reactive functional groups.
2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol structure
90945-03-2 structure
Product Name:2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol
CAS No:90945-03-2
MF:C10H14ClNO
MW:199.677261829376
CID:4306108
PubChem ID:43151196
Update Time:2025-05-19

2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[[1-(4-chlorophenyl)ethyl]amino]-
    • 2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol
    • 90945-03-2
    • 2-{[1-(4-chlorophenyl)ethyl]amino}ethan-1-ol
    • EN300-165799
    • Inchi: 1S/C10H14ClNO/c1-8(12-6-7-13)9-2-4-10(11)5-3-9/h2-5,8,12-13H,6-7H2,1H3
    • InChI Key: PJWPXLSJSPGJEO-UHFFFAOYSA-N
    • SMILES: C(O)CNC(C1=CC=C(Cl)C=C1)C

Computed Properties

  • Exact Mass: 199.0763918Da
  • Monoisotopic Mass: 199.0763918Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.3Ų

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2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol Related Literature

Additional information on 2-{1-(4-chlorophenyl)ethylamino}ethan-1-ol

2-{1-(4-Chlorophenyl)ethylamino}ethan-1-ol: A Comprehensive Overview

2-{1-(4-Chlorophenyl)ethylamino}ethan-1-ol, also known by its CAS number CAS No. 90945-03-2, is a chemical compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and industrial processes.

The chemical structure of 2-{1-(4-Chlorophenyl)ethylamino}ethan-1-ol consists of a chlorophenyl group attached to an ethylamine moiety, which is further connected to a hydroxymethyl group. This arrangement imparts the compound with both hydrophilic and lipophilic characteristics, making it versatile for various chemical reactions and applications. The presence of the chlorophenyl group introduces electronic effects that can influence the compound's reactivity and selectivity in different environments.

Recent studies have highlighted the potential of CAS No. 90945-03-2 as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting specific biological pathways, such as enzyme inhibition or receptor modulation. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit promising activity against certain proteases, suggesting its potential in antiviral therapies.

In addition to its pharmaceutical applications, 2-{1-(4-Chlorophenyl)ethylamino}ethan-1-ol has been investigated for its use in agrochemicals. Its ability to interact with plant enzymes makes it a candidate for developing pesticides or growth regulators. Recent advancements in green chemistry have also led to the exploration of this compound as an environmentally friendly alternative to traditional chemicals.

The synthesis of CAS No. 90945-03-2 typically involves multi-step reactions, including nucleophilic substitutions and reductions. Researchers have optimized these processes to improve yield and purity, ensuring scalability for industrial production. The compound's stability under various conditions has also been a focus of recent studies, with findings indicating its suitability for long-term storage and transportation.

In terms of safety and handling, 2-{1-(4-Chlorophenyl)ethylamino}ethan-1-ol exhibits moderate toxicity profiles, which align with current safety standards for chemical handling. Regulatory bodies have classified it as a non-hazardous substance under normal use conditions, provided appropriate precautions are taken during manufacturing and application.

The future outlook for CAS No. 90945-03-2 is promising, with ongoing research focusing on expanding its applications in biotechnology and material science. Its unique combination of chemical properties positions it as a valuable tool in developing innovative solutions across diverse industries.

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